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Compound of Interest

Compound Name: Zonisamide sodium

Cat. No.: B15573646 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for the

administration of zonisamide in feline seizure control studies. The information is compiled from

various veterinary and pharmacological sources to guide research and clinical trial design.

Introduction
Zonisamide is an anticonvulsant drug utilized in veterinary medicine to manage seizure

disorders in cats.[1][2][3] Although not FDA-approved for use in animals, it is prescribed as an

extra-label drug.[2] It can be administered as a monotherapy or as an add-on treatment for

refractory seizures.[4][5][6] Its mechanism of action involves blocking voltage-gated sodium

and T-type calcium channels, which helps to stabilize neuronal membranes and reduce the

likelihood of seizure activity.[5][7] Zonisamide may also modulate GABA and glutamate

pathways.[7]

Data Summary
Pharmacokinetic Parameters of Zonisamide in Cats
The following table summarizes the key pharmacokinetic parameters of zonisamide in healthy

adult cats following a single oral administration.
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Parameter Value Reference

Dosage 10 mg/kg [8][9]

Cmax (Maximum

Concentration)
13.1 µg/ml [8][9]

Tmax (Time to Maximum

Concentration)
4.0 hours [8][9]

T1/2 (Half-life) 33.0 hours [8][9][10]

AUC (Area Under the Curve) 720.3 µg/ml·h [8][9]

Suggested Therapeutic Range 10–40 µg/mL [2][11]

Clinical Efficacy of Zonisamide in Feline Seizure Control
This table presents the efficacy of zonisamide in reducing seizure frequency in cats from a

retrospective study.[5][12][13]

Treatment Group
Median Seizure
Reduction per
Month

Responder Rate
(>50% reduction in
seizure frequency)

Reference

All Cats on

Zonisamide
1 62% [5][12]

Zonisamide as Sole

Therapy
1 70% [5][6]

Zonisamide as Add-on

Therapy
0.5 56% [5][6]

Cats with Idiopathic

Epilepsy
1 69.2% [12][13][14]
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Protocol 1: Single-Dose Pharmacokinetic Study of
Zonisamide in Healthy Cats
Objective: To determine the pharmacokinetic profile of a single oral dose of zonisamide in

healthy felines.

Materials:

Zonisamide (e.g., Excegran)

Healthy adult cats (3-5 years old, 3.5-4.5 kg)

Standard cat food and water

Blood collection supplies (needles, syringes, EDTA tubes)

Centrifuge

Liquid chromatography-mass spectrometry (LC-MS) or equivalent for drug concentration

analysis

Methodology:

Animal Selection and Acclimation: Select healthy adult cats based on physical examination

and baseline bloodwork. Acclimate animals to the housing facility for at least one week prior

to the study.

Fasting: Withhold food and water for 12 hours before and 12 hours after drug administration.

[8]

Drug Administration: Administer a single oral dose of zonisamide at 10 mg/kg.[8][9]

Blood Sampling: Collect blood samples at the following time points: 0 (pre-dose), 1, 2, 4, 8,

12, 24, and 48 hours post-administration.[8]

Sample Processing: Centrifuge blood samples to separate plasma. Store plasma samples at

-20°C or lower until analysis.
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Data Analysis: Analyze plasma samples to determine zonisamide concentrations. Calculate

key pharmacokinetic parameters (Cmax, Tmax, T1/2, AUC).

Protocol 2: Efficacy and Safety Assessment of
Zonisamide in Cats with Seizures
Objective: To evaluate the efficacy and safety of zonisamide in reducing seizure frequency in

cats with idiopathic epilepsy.

Materials:

Zonisamide capsules (25mg, 50mg, 100mg)

Cats diagnosed with idiopathic epilepsy

Seizure monitoring diaries for owners

Blood collection supplies for therapeutic drug monitoring and safety panels

Methodology:

Patient Enrollment: Recruit cats with a history of recurrent seizures and a diagnosis of

idiopathic epilepsy.

Baseline Assessment: Record the seizure frequency and number of seizure days per month

for a defined period (e.g., 1-2 months) prior to starting treatment to establish a baseline.

Treatment Initiation:

Monotherapy: For cats not currently on other antiepileptic drugs (AEDs), initiate

zonisamide at a starting dose of 5-10 mg/kg once daily.[4] Some studies have used a

starting dose of 2.5 mg/kg twice daily.[11]

Add-on Therapy: For cats already receiving other AEDs, add zonisamide to the existing

regimen at a starting dose of 5 mg/kg once or twice daily.[4][7]

Dosage Adjustment: The dosage may be administered once daily or divided into two daily

doses.[4][5] Adjust the dose based on seizure control and tolerance. A median daily dose in
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one study was 7.55 mg/kg.[5][14]

Efficacy Monitoring: Owners should maintain a detailed seizure diary, recording the date,

time, duration, and characteristics of each seizure. Compare the post-treatment seizure

frequency to the baseline. A response to therapy is often defined as a >50% reduction in

seizure frequency.[5]

Safety and Tolerance Monitoring:

Schedule recheck appointments 2-4 weeks after starting zonisamide and then every 6

months.[7]

Monitor for adverse effects such as sedation, ataxia, hyporexia/anorexia, vomiting, and

diarrhea.[1][12][13]

Perform complete blood counts (CBC) and serum chemistry panels to monitor for potential

liver or kidney issues and other clinicopathologic abnormalities.[7][12]

Therapeutic Drug Monitoring: Although not routinely performed, zonisamide serum levels can

be measured, with a suggested therapeutic range of 10-40 µg/mL.[2][11]
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Caption: Zonisamide's proposed mechanism of action in seizure control.
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Caption: Workflow for a feline zonisamide efficacy and safety study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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